Cas no 2137503-75-2 (7-(oxolan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine)

• Product Name: 7-(oxolan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine
• CAS No: 2137503-75-2
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• CID: 5992011
• PubChem ID: 165470417
• Update Time: 2025-05-30

7-(oxolan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-(oxolan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine
• 7-(oxolan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
• 2137503-75-2
• EN300-1075538

• Inchi： 1S/C11H15NOS/c1-2-9(13-6-1)10-11-8(3-5-12-10)4-7-14-11/h4,7,9-10,12H,1-3,5-6H2
• InChI Key： HQVQQLYPGMZOFA-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC(C1=2)C1CCCO1

Computed Properties

• Exact Mass: 209.08743528g/mol
• Monoisotopic Mass: 209.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.5Ų

Additional information on 7-(oxolan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine

Professional Introduction to Compound with CAS No. 2137503-75-2 and Product Name: 7-(oxolan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine

The compound with the CAS number 2137503-75-2 and the product name 7-(oxolan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound combines a thieno[2,3-c]pyridine core with an oxolane substituent, creating a molecular structure that exhibits unique chemical and biological properties. The thieno[2,3-c]pyridine scaffold is particularly noteworthy due to its presence in various bioactive molecules, including those under investigation for their potential therapeutic applications.

Recent research in medicinal chemistry has highlighted the importance of thieno[2,3-c]pyridine derivatives as scaffolds for developing novel pharmacological agents. These compounds are of interest because they can interact with biological targets in ways that traditional aromatic systems may not. The oxolane group in 7-(oxolan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine adds an additional layer of complexity to the molecule, influencing its reactivity and binding affinity. This structural feature has been explored in several studies aiming to enhance the pharmacological profile of thieno[2,3-c]pyridine-based drugs.

In particular, the oxolane ring can serve as a conformationally flexible moiety that allows the molecule to adopt multiple binding poses. This flexibility is crucial for optimizing interactions with biological targets such as enzymes and receptors. The compound’s ability to engage in multiple binding modes has been a focus of computational studies and experimental investigations. These studies have revealed that the oxolane substituent can modulate the electronic properties of the thieno[2,3-c]pyridine core, thereby influencing its biological activity.

One of the most compelling aspects of 7-(oxolan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine is its potential as a lead compound for drug discovery. Researchers have leveraged its structural features to design derivatives with improved pharmacokinetic properties and enhanced target specificity. For instance, modifications to the oxolane ring have been shown to influence metabolic stability and oral bioavailability. These findings underscore the importance of structural optimization in developing effective therapeutic agents.

Moreover, the compound’s unique chemical properties make it an attractive candidate for further exploration in synthetic chemistry. The presence of both nitrogen and oxygen heterocycles provides multiple sites for functionalization, enabling chemists to tailor its properties for specific applications. This versatility has been exploited in several synthetic strategies aimed at developing novel analogs with tailored biological activities.

The biological activity of 7-(oxolan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine has been a subject of intense investigation. Preliminary studies have suggested that it may exhibit inhibitory effects on certain enzymes and receptors relevant to various diseases. These findings are particularly exciting because they open up new avenues for therapeutic intervention. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

Advanced spectroscopic techniques have been employed to study the structural and conformational properties of this compound. NMR spectroscopy has provided valuable insights into its molecular structure and dynamics. Additionally, computational methods such as molecular modeling have been used to predict how it interacts with biological targets at an atomic level. These approaches have helped researchers refine their understanding of its pharmacological properties.

The synthesis of 7-(oxolan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic bond formations and functional group transformations that highlight the ingenuity of modern synthetic methodologies. This process has set a precedent for developing complex heterocyclic compounds with potential pharmaceutical applications.

In conclusion,7-(oxolan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine (CAS No. 2137503-75-2) is a promising compound with a unique structural framework that offers numerous opportunities for further research and development. Its combination of a thieno[2,3-c]pyridine core and an oxolane substituent makes it an intriguing candidate for drug discovery efforts aimed at addressing various therapeutic challenges. As our understanding of its chemical and biological properties continues to grow, this compound is poised to play a significant role in future pharmaceutical innovations.